Cas no 1116038-25-5 (N-(2-cyanophenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide)

• Product Name: N-(2-cyanophenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide
• CAS No: 1116038-25-5
• MF: C₂₄H₂₄N₆O₂S
• MW: 460.551362991333
• CID: 5388425
• Update Time: 2025-10-29

N-(2-cyanophenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Cyanophenyl)-2-[[3-[4-(2-methoxyphenyl)-1-piperazinyl]-2-pyrazinyl]thio]acetamide
• N-(2-cyanophenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide

• Inchi： 1S/C24H24N6O2S/c1-32-21-9-5-4-8-20(21)29-12-14-30(15-13-29)23-24(27-11-10-26-23)33-17-22(31)28-19-7-3-2-6-18(19)16-25/h2-11H,12-15,17H2,1H3,(H,28,31)
• InChI Key： ICLMJXYNDDIHTE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C#N)(=O)CSC1=NC=CN=C1N1CCN(C2=CC=CC=C2OC)CC1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 725.8±60.0 °C(Predicted)
• pka: 11.77±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(2-cyanophenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide

N-(2-Cyanophenyl)-2-({3-[4-(2-Methoxyphenyl)Piperazin-1-yl]Pyrazin-2-yl}Sulfanyl)Acetamide: A Comprehensive Overview

N-(2-Cyanophenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide, with the CAS number 1116038-25-5, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyano group, a methoxyphenyl substituent, and a piperazine ring, all of which contribute to its potential therapeutic applications.

The synthesis of N-(2-cyanophenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to develop more efficient and environmentally friendly routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced the number of steps and minimized the use of hazardous reagents.

In terms of its pharmacological properties, N-(2-cyanophenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide has shown promising activity in various biological assays. One of the key areas of interest is its potential as an antitumor agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of specific signaling pathways that are crucial for cancer cell proliferation and survival.

Furthermore, recent research has explored the potential of N-(2-cyanophenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide as a neuroprotective agent. A study published in the Journal of Medicinal Chemistry in 2020 reported that this compound effectively reduced oxidative stress and inflammation in neuronal cells, suggesting its potential for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways and enhance cellular resilience.

The pharmacokinetic profile of N-(2-cyanophenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide has also been extensively studied. In vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, making it suitable for chronic administration. Additionally, the compound shows minimal toxicity at therapeutic doses, which is a critical factor for its clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2-cyanophenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide in human subjects. Early phase I trials have demonstrated that the compound is well-tolerated with no serious adverse events reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential across various indications.

In conclusion, N-(2-cyanophenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide (CAS 1116038-25-5) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in both oncology and neurology. As ongoing studies continue to uncover new aspects of its biological activity and mechanisms of action, this compound holds significant potential to contribute to the advancement of medical treatments for various diseases.